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Compound of Interest

Compound Name: MAY0132

Cat. No.: B15087222

Disclaimer: The compound "MAY0132" was not found in the scientific literature. This document
assumes the query refers to the well-characterized proteasome inhibitor MG132. The following
application notes and protocols are based on established methodologies for MG132.

Introduction

MG132 is a potent, reversible, and cell-permeable peptide aldehyde that effectively inhibits the
chymotrypsin-like activity of the 26S proteasome.[1][2] By blocking the ubiquitin-proteasome
pathway, MG132 prevents the degradation of specific cellular proteins, leading to their
accumulation. This disruption of protein homeostasis can induce cell cycle arrest, apoptosis,
and other cellular responses, making MG132 a valuable tool in cancer research and for
studying protein degradation pathways.[1][3][4][5]

Given its potent and pleiotropic effects, designing experiments with rigorous and appropriate
controls is critical for the accurate interpretation of results. These application notes provide a
detailed guide to selecting and implementing positive and negative controls for key
experiments involving MG132.

Signaling Pathway Inhibition by MG132

The ubiquitin-proteasome system is the primary pathway for regulated protein degradation in
eukaryotic cells. MG132 blocks this pathway at the 26S proteasome, leading to an
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accumulation of polyubiquitinated proteins and subsequent cellular stress and apoptosis.
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Western Blot Workflow for MG132
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15087222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

